Cas no 77738-80-8 (2-Methoxy-5-nitroquinoline)

• Product Name: 2-Methoxy-5-nitroquinoline
• CAS No: 77738-80-8
• MF: C₁₀H₈N₂O₃
• MW: 204.18212223053
• CID: 4772787
• PubChem ID: 21948893
• Update Time: 2025-05-19

2-Methoxy-5-nitroquinoline Chemical and Physical Properties

Names and Identifiers

• 2-methoxy-5-nitroquinoline
• SCHEMBL4822352
• SB71630
• NYZGSVMHIRDDAO-UHFFFAOYSA-N
• AKOS030625707
• BS-18146
• 77738-80-8
• MFCD28338622
• CS-0161384
• D83991
• 2-Methoxy-5-nitroquinoline

• Inchi： 1S/C10H8N2O3/c1-15-10-6-5-7-8(11-10)3-2-4-9(7)12(13)14/h2-6H,1H3
• InChI Key： NYZGSVMHIRDDAO-UHFFFAOYSA-N
• SMILES： O(C)C1=CC=C2C(=CC=CC2=N1)[N+](=O)[O-]

Computed Properties

• Exact Mass: 204.05349212g/mol
• Monoisotopic Mass: 204.05349212g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 1
• Complexity: 241
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.2
• Topological Polar Surface Area: 67.9

Additional information on 2-Methoxy-5-nitroquinoline

2-Methoxy-5-nitroquinoline (CAS No. 77738-80-8): Properties, Applications, and Market Insights

2-Methoxy-5-nitroquinoline (CAS No. 77738-80-8) is a specialized organic compound that has garnered significant attention in pharmaceutical and chemical research. This quinoline derivative is characterized by its unique molecular structure, featuring a methoxy group at the 2-position and a nitro group at the 5-position. The compound's distinct properties make it a valuable intermediate in the synthesis of various bioactive molecules, particularly in the development of antimicrobial agents and anticancer drugs.

The growing interest in 2-Methoxy-5-nitroquinoline is driven by its potential applications in drug discovery and medicinal chemistry. Researchers are increasingly exploring its role as a building block for novel therapeutic agents, especially in the context of antibiotic resistance and targeted cancer therapies. These topics are currently trending in scientific communities and align with frequent search queries on platforms like Google Scholar and PubMed.

From a chemical perspective, 2-Methoxy-5-nitroquinoline exhibits interesting physicochemical properties. The compound typically appears as a yellow crystalline powder with moderate solubility in organic solvents. Its molecular weight of 204.18 g/mol and precise structural features contribute to its reactivity patterns, which are crucial for its applications in organic synthesis. The presence of both electron-donating (methoxy) and electron-withdrawing (nitro) groups creates unique electronic effects that influence its behavior in chemical reactions.

In the pharmaceutical industry, 2-Methoxy-5-nitroquinoline derivatives have shown promise in various biological applications. Recent studies highlight their potential as kinase inhibitors, a hot topic in drug development due to their role in treating chronic diseases. This aligns with current search trends focusing on "small molecule inhibitors" and "targeted drug design." The compound's scaffold serves as an excellent starting point for structure-activity relationship (SAR) studies, particularly in optimizing drug-like properties.

The synthesis of 2-Methoxy-5-nitroquinoline typically involves multi-step organic reactions starting from commercially available quinoline precursors. Modern synthetic approaches emphasize green chemistry principles, reflecting the growing demand for environmentally friendly synthetic methods. This aspect resonates with current industry trends toward sustainable pharmaceutical manufacturing, a frequently searched topic in chemical forums and research databases.

Market analysis indicates steady growth in demand for 2-Methoxy-5-nitroquinoline, particularly from contract research organizations (CROs) and academic research institutions. The compound's niche applications in fluorescence probes and material science have expanded its market potential beyond traditional pharmaceutical uses. Recent patents filed in this area demonstrate increasing commercial interest, with particular focus on its utility in developing diagnostic tools and specialty chemicals.

Quality control for 2-Methoxy-5-nitroquinoline involves rigorous analytical techniques including HPLC, NMR spectroscopy, and mass spectrometry. These quality assurance measures ensure the compound meets the stringent requirements of research and industrial applications. The emphasis on analytical characterization reflects common search queries about "compound purity verification" and "chemical quality standards" in scientific databases.

Storage and handling of 2-Methoxy-5-nitroquinoline require standard laboratory precautions. The compound should be kept in a cool, dry environment protected from light, following general guidelines for sensitive organic compounds. These practical considerations address frequently asked questions about chemical storage conditions and safety measures in research settings.

Future research directions for 2-Methoxy-5-nitroquinoline may explore its potential in emerging fields such as photopharmacology and bioorthogonal chemistry. These cutting-edge applications represent growing areas of scientific inquiry, as evidenced by increasing publication rates and search volumes for these topics. The compound's versatility positions it as a valuable tool for interdisciplinary research at the chemistry-biology interface.

In conclusion, 2-Methoxy-5-nitroquinoline (CAS No. 77738-80-8) represents an important chemical entity with diverse applications in pharmaceutical research and specialty chemistry. Its unique structural features, combined with growing scientific interest in quinoline-based compounds, ensure its continued relevance in both academic and industrial settings. As research progresses, new applications for this versatile compound are likely to emerge, further expanding its utility in science and technology.